Cas no 5408-19-5 (3,3,3-triphenylpropanoic acid)

• Product Name: 3,3,3-triphenylpropanoic acid
• CAS No: 5408-19-5
• MF: C₂₁H₁₈NaO₂
• MW: 325.356196880341
• CID: 939607
• PubChem ID: 24181699
• Update Time: 2025-04-19

3,3,3-triphenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3,3-triphenylpropanoic acid
• sodium,3,3,3-triphenylpropanoic acid
• NSC10780
• NSC-10780
• 5408-19-5
• DTXSID80636361
• sodium;3,3,3-triphenylpropanoic acid

• Inchi： 1S/C21H18O2.Na/c22-20(23)16-21(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19;/h1-15H,16H2,(H,22,23);/q;+1
• InChI Key： QDCFDHYSOILINO-UHFFFAOYSA-N
• SMILES： [Na+].OC(CC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 325.12000
• Monoisotopic Mass: 325.12044909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 4.49570